![molecular formula C6H10F3NO2 B13330546 [cis-6-(Trifluoromethyl)morpholin-2-YL]methanol](/img/structure/B13330546.png)
[cis-6-(Trifluoromethyl)morpholin-2-YL]methanol
Description
[cís-6-(Trifluoromethyl)morpholin-2-YL]methanol is a synthetic organic compound featuring a morpholine ring substituted with a trifluoromethyl (-CF₃) group at the 6-position and a hydroxymethyl (-CH₂OH) group at the 2-position. Its molecular formula is C₆H₁₀F₃NO₂, with a molecular weight of 185.14 g/mol (IUPAC name: [(2S,6R)-6-(trifluoromethyl)morpholin-2-yl]methanol). The morpholine ring provides a heterocyclic scaffold with an oxygen atom, contributing to its polarity and hydrogen-bonding capabilities. The trifluoromethyl group enhances metabolic stability, lipophilicity, and electron-withdrawing effects, while the hydroxymethyl group enables participation in oxidation, reduction, and substitution reactions .
Properties
Molecular Formula |
C6H10F3NO2 |
|---|---|
Molecular Weight |
185.14 g/mol |
IUPAC Name |
[(2R,6S)-6-(trifluoromethyl)morpholin-2-yl]methanol |
InChI |
InChI=1S/C6H10F3NO2/c7-6(8,9)5-2-10-1-4(3-11)12-5/h4-5,10-11H,1-3H2/t4-,5+/m1/s1 |
InChI Key |
ZBHWZKGOGDZROC-UHNVWZDZSA-N |
Isomeric SMILES |
C1[C@@H](O[C@@H](CN1)C(F)(F)F)CO |
Canonical SMILES |
C1C(OC(CN1)C(F)(F)F)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Properties Comparison
| Compound | Molecular Weight (g/mol) | LogP | Solubility (mg/mL) |
|---|---|---|---|
| [cis-6-(Trifluoromethyl)morpholin-2-YL]methanol | 185.14 | 1.2 | 12.5 (water) |
| cis-6-(Trifluoromethyl)piperidin-3-ylmethanol | 195.17 | 2.1 | 5.8 (water) |
| (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol | 195.15 | 2.5 | 3.2 (water) |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
